![molecular formula C15H13BrO4 B8714188 5-bromo-2-[(2-methoxyphenyl)methoxy]benzoic acid](/img/structure/B8714188.png)
5-bromo-2-[(2-methoxyphenyl)methoxy]benzoic acid
Cat. No. B8714188
M. Wt: 337.16 g/mol
InChI Key: YNWCCXZSGGJVQF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08778939B2
Procedure details
A solution of lithium hydroxide (385 mg, 9.18 mmol) in water (20 ml) was added dropwise to a stirred solution of [2-(methyloxy)phenyl]methyl 5-bromo-2-({[2-(methyloxy)phenyl]methyl}oxy)benzoate (may be prepared as described in Description 31; 420 mg, 0.92 mmol) in THF (20 ml) over 5 min. The reaction mixture was stirred at 20° C. for 16 h. The organic phase was evaporated and the aqueous phase (20 ml) was extracted with ethyl acetate (20 ml). The aqueous phase (20 ml) was adjusted to pH 2 with 2M hydrochloric acid (1 ml). The aqueous phase was then extracted with ethyl acetate (3×20 ml). The organic phase was then evaporated in vacuo to yield the title compound as a light yellow solid. 280 mg.
Name
[2-(methyloxy)phenyl]methyl 5-bromo-2-({[2-(methyloxy)phenyl]methyl}oxy)benzoate
Quantity
420 mg
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[OH-].[Li+].[Br:3][C:4]1[CH:5]=[CH:6][C:7]([O:22][CH2:23][C:24]2[CH:29]=[CH:28][CH:27]=[CH:26][C:25]=2[O:30][CH3:31])=[C:8]([CH:21]=1)[C:9]([O:11]CC1C=CC=CC=1OC)=[O:10]>O.C1COCC1>[Br:3][C:4]1[CH:5]=[CH:6][C:7]([O:22][CH2:23][C:24]2[CH:29]=[CH:28][CH:27]=[CH:26][C:25]=2[O:30][CH3:31])=[C:8]([CH:21]=1)[C:9]([OH:11])=[O:10] |f:0.1|
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Inputs
Step One
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Name
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|
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Quantity
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385 mg
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|
Type
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reactant
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Smiles
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[OH-].[Li+]
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Name
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[2-(methyloxy)phenyl]methyl 5-bromo-2-({[2-(methyloxy)phenyl]methyl}oxy)benzoate
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Quantity
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420 mg
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Type
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reactant
|
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Smiles
|
BrC=1C=CC(=C(C(=O)OCC2=C(C=CC=C2)OC)C1)OCC1=C(C=CC=C1)OC
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Name
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|
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Quantity
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20 mL
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|
Type
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solvent
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Smiles
|
O
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Name
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|
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Quantity
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20 mL
|
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Type
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solvent
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Smiles
|
C1CCOC1
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Conditions
Temperature
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Control Type
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UNSPECIFIED
|
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Setpoint
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20 °C
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Stirring
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Type
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CUSTOM
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Details
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The reaction mixture was stirred at 20° C. for 16 h
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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|
Details
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The organic phase was evaporated
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EXTRACTION
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Type
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EXTRACTION
|
|
Details
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the aqueous phase (20 ml) was extracted with ethyl acetate (20 ml)
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EXTRACTION
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Type
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EXTRACTION
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Details
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The aqueous phase was then extracted with ethyl acetate (3×20 ml)
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CUSTOM
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Type
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CUSTOM
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|
Details
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The organic phase was then evaporated in vacuo
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Outcomes
Product
Details
Reaction Time |
16 h |
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Name
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|
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Type
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product
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Smiles
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BrC=1C=CC(=C(C(=O)O)C1)OCC1=C(C=CC=C1)OC
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
